Cas no 1808423-70-2 (6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide)

• Product Name: 6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide
• CAS No: 1808423-70-2
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 6068684
• PubChem ID: 100726158
• Update Time: 2025-08-02

6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1808423-70-2
• AKOS033662677
• 6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide
• EN300-26597596
• Z1913882103

• Inchi： 1S/C17H14ClN3O2/c1-10-8-20-16-12(4-3-5-13(16)23-2)15(10)21-17(22)11-6-7-14(18)19-9-11/h3-9H,1-2H3,(H,20,21,22)
• InChI Key： XKGUNPVWVTUIDU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1C(C)=CN=C2C(=CC=CC=12)OC)=O

Computed Properties

• Exact Mass: 327.0774544g/mol
• Monoisotopic Mass: 327.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide

Introduction to 6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide (CAS No. 1808423-70-2)

6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide (CAS No. 1808423-70-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a pyridine core linked to a quinoline moiety. The presence of multiple functional groups, such as a chloro substituent and an amide linkage, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The quinoline scaffold is particularly noteworthy due to its historical and contemporary relevance in drug discovery. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. In particular, the 8-methoxy-3-methylquinolin-4-yl substituent in this compound contributes to its unique pharmacophoric features, which may influence its interactions with biological targets. The combination of these structural elements suggests potential therapeutic applications in areas where quinoline-based compounds have demonstrated efficacy.

The pyridine component of the molecule further enhances its pharmacological profile. Pyridine derivatives are well-known for their role in various pharmaceuticals, including antiviral, anti-inflammatory, and central nervous system (CNS) drugs. The amide group at the 3-position of the pyridine ring introduces additional reactivity, enabling further derivatization and optimization for specific biological activities. This dual functionality—combining the quinoline and pyridine moieties—makes 6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide a promising candidate for medicinal chemistry research.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. Studies indicate that the electronic properties of the quinoline ring, modulated by substituents like 8-methoxy and 3-methyl, can significantly impact binding affinity to protein targets. Similarly, the orientation of the chloro group and the amide moiety can fine-tune interactions with enzymes and receptors. These insights are crucial for designing molecules with enhanced selectivity and potency.

In the context of drug development, the synthesis of 6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide exemplifies the intersection of synthetic organic chemistry and bioactivity-based design. Modern synthetic strategies have enabled efficient access to complex heterocyclic systems, allowing researchers to rapidly explore structure–activity relationships (SAR). Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework with high precision.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preliminary assays suggest that it exhibits moderate activity against certain kinases and transcription factors, which are implicated in cancer progression. Additionally, its interaction with bacterial enzymes has been explored, indicating potential applications in antimicrobial therapy. These findings align with broader trends in medicinal chemistry where quinoline derivatives continue to be refined for improved pharmacokinetic profiles.

The role of 8-methoxy-3-methylquinolin-4-yl as a bioisostere has also been highlighted in recent literature. This moiety can mimic other heterocyclic systems while introducing unique electronic or steric effects that may enhance binding affinity or metabolic stability. Such considerations are critical when designing lead compounds for clinical development, as they can dictate drug-like properties such as solubility, bioavailability, and half-life.

Furthermore, the amide linkage at the 3-position of the pyridine ring provides a handle for further derivatization via peptide coupling or nucleophilic substitution reactions. This flexibility allows chemists to explore diverse chemical space while maintaining core pharmacophoric elements essential for biological activity. Such modular approaches are increasingly employed in drug discovery pipelines to accelerate hit identification and optimization.

The synthesis of 6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide also underscores the importance of green chemistry principles in modern pharmaceutical research. Efficient synthetic routes that minimize waste and utilize sustainable reagents contribute to environmentally responsible drug development. Advances in catalytic methods have enabled cleaner transformations, reducing reliance on hazardous solvents or excessive energy consumption.

As computational tools become more sophisticated, virtual screening methods are being employed to prioritize compounds like 6-chloro-N-(8-methoxy-3-methylquinolin-4-yl)pyridine-3-carboxamide for experimental validation. High-throughput docking simulations can predict binding modes and affinity scores, guiding researchers toward promising candidates before investing resources in wet-lab synthesis. This integration of computational biology with traditional experimental approaches accelerates the discovery process significantly.

The potential therapeutic applications of this compound extend beyond oncology and antimicrobial indications. Emerging research suggests that quinoline derivatives may modulate inflammatory pathways by interacting with cytoprotective enzymes or signaling intermediates. The presence of both quinoline and pyridine moieties could confer dual mechanisms of action, enhancing therapeutic efficacy while reducing side effects associated with single-target agents.

In conclusion,6-chloro-N-(8-methoxy-3-methylquinolin-4-y l)pyridine - 3 - carboxamide (CAS No . 180842 -7 0 -2) represents an intriguing example of how structural complexity can be leveraged to develop novel biologically active molecules . Its unique combination o f pharmacophoric elements , coupled wi th recent advances i n synthetic an d computational method s , positions it as a valuable scaffold f or future medicinal chemistry investigations . As research continues t o uncover new therapeutic targets , compounds like thi s one will play an increasingly important role i n addressing unmet medical needs . p >